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Compound of Interest

Compound Name: TC-S 7009

Cat. No.: B611263

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-S 7009 is a potent and selective inhibitor of Hypoxia-Inducible Factor-2a (HIF-2a), a key
transcription factor involved in cellular responses to low oxygen levels.[1][2][3] By binding to the
HIF-2a PAS-B domain, TC-S 7009 disrupts the heterodimerization of HIF-2a with the Aryl
Hydrocarbon Receptor Nuclear Translocator (ARNT), leading to a reduction in the expression
of HIF-2a target genes.[2] Its high selectivity for HIF-2a over HIF-1a makes it a valuable tool for
investigating the specific roles of HIF-2a in various physiological and pathological processes,
including cancer.[2][4]

These application notes provide a detailed protocol for the preparation of a stock solution of
TC-S 7009 in dimethyl sulfoxide (DMSO), ensuring optimal solubility and stability for use in a
variety of experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of TC-S 7009 is provided in the table
below.
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Property Value Reference
Molecular Weight 308.65 g/mol [1112]
CAS Number 1422955-31-4 [11[2]

o 30.86 mg/mL to 62 mg/mL (up
Solubility in DMSO [11[2]
to 100 mM or 200.87 mM)

Appearance Powder [1]

Storage (Powder) 3 years at -20°C [1]

) 1 year at -80°C in solvent; 1
Storage (Stock Solution) ] [1]
month at -20°C in solvent

Experimental Protocol: Preparation of a 10 mM TC-S
7009 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TC-S 7009 in DMSO. This
concentration is suitable for most in vitro applications, allowing for further dilution to the desired
final working concentration.

Materials:

TC-S 7009 powder

Anhydrous or sterile-filtered Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Vortex mixer

Calibrated pipettes and sterile tips

Analytical balance

Procedure:
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o Equilibrate Reagents: Allow the vial of TC-S 7009 powder and the DMSO to reach room
temperature before opening to prevent condensation of moisture, which can affect solubility.

e Weighing TC-S 7009: Accurately weigh the desired amount of TC-S 7009 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.0865 mg of TC-S 7009.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol)
o Mass (mg) = 10 mmol/L x 0.001 L x 308.65 g/mol = 3.0865 mg

e Dissolving in DMSO: Add the appropriate volume of DMSO to the vial containing the TC-S
7009 powder. For the example above, add 1 mL of DMSO.

» Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
The solution should be clear and free of any visible particulates. Gentle warming (e.g., in a
37°C water bath for a few minutes) can aid in dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes to
avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1
year) or at -20°C for short-term storage (up to 1 month).[1]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TC-S
7009 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611263#dissolving-tc-s-7009-in-dmso-for-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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